Cas no 1940136-70-8 (trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1940136-70-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD30803329
• CID: 4759472
• PubChem ID: 121379855
• Update Time: 2026-02-26

trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
• trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
• OC(C)(C)C1CC(C1)C(=O)O
• cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylicacid
• PS-20285
• 1940136-13-9
• P18789
• 1940136-70-8
• 3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
• 2166956-89-2
• P18790
• PS-20284
• SCHEMBL17803093

• MDL： MFCD30803329
• Inchi： 1S/C8H14O3/c1-8(2,11)6-3-5(4-6)7(9)10/h5-6,11H,3-4H2,1-2H3,(H,9,10)
• InChI Key： ICEGZBJHMBTOFV-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.5

Additional information on trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid

Introduction to trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1940136-70-8)

trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1940136-70-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and hydroxyl-substituted propyl group, exhibits promising properties that make it a valuable candidate for various applications, including drug development and biochemical studies.

The structure of trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid is particularly noteworthy. The cyclobutane ring, a four-membered cyclic structure, is known for its inherent strain, which can influence the compound's reactivity and stability. The presence of the hydroxyl group on the propyl side chain adds further complexity and potential for functionalization. This combination of structural features makes the compound a subject of interest for researchers exploring new synthetic pathways and biological activities.

Recent studies have highlighted the biological activity of trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound effectively inhibits the activity of a key enzyme in the glycolytic pathway, suggesting its potential as a therapeutic agent for metabolic disorders such as diabetes and obesity.

Another area of interest is the pharmacological profile of trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties, making it a promising candidate for further development into drug formulations. Additionally, preliminary toxicity studies have indicated that the compound has a low toxicity profile, which is crucial for its potential use in human therapies.

The synthesis of trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid has also been an active area of research. Several synthetic routes have been developed to produce this compound efficiently and in high yield. One such method involves the ring-closing metathesis (RCM) reaction followed by selective hydroxylation steps. This approach not only simplifies the synthesis but also allows for easy modification of the side chain, enabling the exploration of structural analogs with potentially enhanced biological activities.

In terms of applications, trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid has shown promise in various fields. In addition to its potential as a therapeutic agent, it has been investigated for its use in diagnostic tools and as a building block in the synthesis of more complex molecules. Its unique structural features make it suitable for conjugation with other functional groups, opening up possibilities for the development of novel materials and compounds with tailored properties.

The future outlook for trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid is promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound. As more data becomes available from clinical trials and real-world applications, it is likely that trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid will play an increasingly important role in advancing our understanding and treatment of various diseases.

In conclusion, trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1940136-70-8) represents a significant advancement in the field of medicinal chemistry. Its unique structure, biological activity, and potential applications make it a valuable compound for further research and development. As scientists continue to explore its properties and optimize its use, it is poised to contribute significantly to the advancement of healthcare and scientific knowledge.